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Cat. No.: B1332150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,2-dimethoxyethanol, a
promising yet under-explored solvent for chemical synthesis and pharmaceutical applications.

This document consolidates available data on its physicochemical properties, synthesis, and

purification, and explores its potential utility in various organic reactions and drug development

based on the characteristics of related compounds. While detailed experimental protocols and

extensive solubility data are still emerging, this guide aims to serve as a foundational resource

for researchers interested in the evaluation and application of this versatile solvent.

Introduction
2,2-Dimethoxyethanol, also known as glycolaldehyde dimethyl acetal, is a diether and alcohol

functionalized organic solvent. Its unique structure, featuring both hydrogen bond-accepting

ether groups and a hydrogen bond-donating hydroxyl group, suggests a versatile solvency

profile with the potential to be a valuable medium for a range of chemical transformations. This

guide provides an initial compilation of its known properties and potential applications to

encourage further investigation into its utility in research and development, particularly within

the pharmaceutical industry where solvent selection is critical for reaction optimization,

purification, and formulation.
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Physicochemical Properties
A summary of the key physical and chemical properties of 2,2-dimethoxyethanol is presented

in Table 1. This data is essential for its consideration as a solvent in various experimental

setups.

Property Value Reference(s)

Molecular Formula C₄H₁₀O₃ [1][2]

Molecular Weight 106.12 g/mol [1][2]

CAS Number 30934-97-5 [1][2]

Appearance Colorless liquid

Density 1.050 g/mL [1]

Boiling Point 68 °C at 21 mmHg [1]

Melting Point < -76 °C [1]

Flash Point 66 °C

Refractive Index 1.4130 [1]

Synonyms

Glycolaldehyde dimethyl

acetal, 2-hydroxyacetaldehyde

dimethyl acetal

[2]

Synthesis and Purification
Synthesis
2,2-Dimethoxyethanol is synthesized from the reaction of glycolaldehyde with methanol in the

presence of an acid catalyst. The reaction involves the formation of a hemiacetal followed by a

second nucleophilic attack by methanol to form the stable acetal.

A general workflow for the synthesis is depicted below:
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Caption: General synthesis workflow for 2,2-dimethoxyethanol.

Experimental Protocol (General Procedure):

A detailed experimental protocol for the synthesis of 2,2-dimethoxyethanol is not readily

available in published literature. However, based on the synthesis of analogous acetals, a

general procedure can be outlined:

To a solution of glycolaldehyde in an excess of anhydrous methanol, a catalytic amount of a

suitable acid catalyst (e.g., p-toluenesulfonic acid or a strong acidic resin) is added.

The reaction mixture is stirred at room temperature or gently heated to facilitate the reaction.

The progress of the reaction can be monitored by techniques such as gas chromatography

(GC) or thin-layer chromatography (TLC).

Upon completion, the acid catalyst is neutralized with a weak base (e.g., sodium bicarbonate

solution).

The excess methanol is removed under reduced pressure.

The crude product is then purified by fractional distillation.

Purification
Purification of 2,2-dimethoxyethanol is typically achieved by fractional distillation, often under

reduced pressure to prevent decomposition of the thermally sensitive acetal group.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1332150?utm_src=pdf-body-img
https://www.benchchem.com/product/b1332150?utm_src=pdf-body
https://www.benchchem.com/product/b1332150?utm_src=pdf-body
https://www.benchchem.com/product/b1332150?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_of_2_2_Dichloroethanol_by_Fractional_Distillation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol (General Fractional Distillation):

The crude 2,2-dimethoxyethanol is placed in a round-bottom flask with boiling chips.

A fractional distillation apparatus is assembled, ensuring all glassware is dry. The column

should be insulated to maintain a proper temperature gradient.

The system is evacuated to the desired pressure.

The flask is heated gently and evenly. The fraction distilling at the correct boiling point and

refractive index is collected.[3]

A general workflow for purification by distillation is shown below:
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Purified 2,2-Dimethoxyethanol Collect at Boiling Point 
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Caption: General workflow for the purification of 2,2-dimethoxyethanol.

Potential Applications as a Solvent
The unique combination of ether and alcohol functionalities in 2,2-dimethoxyethanol suggests

its potential as a versatile solvent in various organic reactions.

Nucleophilic Substitution and Elimination Reactions
The polarity and hydrogen bonding capabilities of a solvent significantly influence the outcome

of substitution and elimination reactions.[4][5] As a polar protic solvent, 2,2-dimethoxyethanol
can solvate both cations and anions. Its ability to hydrogen bond with leaving groups could

stabilize them, potentially favoring SN1 and E1 pathways. Conversely, its ability to solvate the

nucleophile might hinder SN2 reactions to some extent compared to polar aprotic solvents.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1332150?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_of_2_2_Dichloroethanol_by_Fractional_Distillation.pdf
https://www.benchchem.com/product/b1332150?utm_src=pdf-body-img
https://www.benchchem.com/product/b1332150?utm_src=pdf-body
https://www.benchchem.com/product/b1332150?utm_src=pdf-body
https://www.masterorganicchemistry.com/2012/12/04/deciding-sn1sn2e1e2-the-solvent/
https://www.chemistrysteps.com/sn1-sn2-e1-e2-effect-of-solvent/
https://www.benchchem.com/product/b1332150?utm_src=pdf-body
https://www.quora.com/What-is-the-effect-of-solvent-on-SN2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


However, its diether backbone provides a less protic environment than traditional alcohols,

which could offer a unique balance for controlling selectivity.

Crystallization
The choice of solvent is crucial for successful crystallization. A good crystallization solvent

should dissolve the compound at a higher temperature and have lower solubility at a lower

temperature.[7][8] The moderate polarity of 2,2-dimethoxyethanol could make it a suitable

solvent for the crystallization of a range of organic compounds, particularly those with

intermediate polarity.

Potential in Drug Development and Pharmaceutical
Applications
Glycol ethers and acetals are classes of compounds with established roles in the

pharmaceutical industry.[9][10][11]

Drug Formulation and Delivery
Glycol ethers are often used as solvents and penetration enhancers in topical and oral drug

formulations due to their miscibility with both aqueous and organic phases.[12] The structural

similarity of 2,2-dimethoxyethanol to these excipients suggests its potential as a solubilizer for

poorly water-soluble active pharmaceutical ingredients (APIs).

Acetal linkages are known to be stable at physiological pH but can be cleaved under the acidic

conditions found in tumor microenvironments or within endosomes and lysosomes.[1][13][14]

This pH-sensitive property is exploited in the design of prodrugs and drug delivery systems for

targeted release. While 2,2-dimethoxyethanol itself is a stable molecule, its acetal

functionality is a key structural motif in such advanced therapeutic strategies.

The potential applications of acetal-containing molecules in drug delivery are illustrated in the

following diagram:
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Caption: pH-sensitive drug release from an acetal-linked prodrug.

Safety and Handling
2,2-Dimethoxyethanol is classified as a combustible liquid and may cause skin and serious

eye irritation. It may also cause respiratory irritation.[2] Appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Information:

Pictograms: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements: H227 (Combustible liquid), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause respiratory irritation)[2]

Conclusion
2,2-Dimethoxyethanol presents itself as a solvent with a potentially valuable and unique set of

properties. Its combination of ether and alcohol functionalities suggests a broad solvency range

and the ability to participate in hydrogen bonding, making it an interesting candidate for a

variety of organic reactions. While its application in drug development is not yet established,

the known utility of related glycol ethers and acetals in pharmaceutical formulations and drug

delivery systems points to promising avenues for future research. This guide provides a

foundational summary of the current knowledge on 2,2-dimethoxyethanol, and it is hoped that

it will stimulate further detailed investigations into its solvent properties and applications,

ultimately expanding the toolbox of solvents available to researchers and drug development
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professionals. Further studies are required to generate comprehensive solubility data and

detailed experimental protocols to fully realize the potential of this solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. 2,2-Dimethoxyethanol | C4H10O3 | CID 542381 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. benchchem.com [benchchem.com]

4. masterorganicchemistry.com [masterorganicchemistry.com]

5. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps
[chemistrysteps.com]

6. quora.com [quora.com]

7. unifr.ch [unifr.ch]

8. Reagents & Solvents [chem.rochester.edu]

9. greenchemindustries.com [greenchemindustries.com]

10. Glycol Ether — Bell Chem | News | Chemical Supplier Florida — Bell Chem
[bellchem.com]

11. Glycol ethers - Wikipedia [en.wikipedia.org]

12. Review of Pharmaceutical Applications of Diethylene Glycol Monoethyl Ether - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. pubs.acs.org [pubs.acs.org]

14. Acetals as pH-sensitive linkages for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Initial Investigations into 2,2-Dimethoxyethanol as a
Solvent: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332150#initial-investigations-into-2-2-
dimethoxyethanol-as-a-solvent]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1332150?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/8181242_Acetals_as_pH-Sensitive_Linkages_for_Drug_Delivery
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethoxyethanol
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_of_2_2_Dichloroethanol_by_Fractional_Distillation.pdf
https://www.masterorganicchemistry.com/2012/12/04/deciding-sn1sn2e1e2-the-solvent/
https://www.chemistrysteps.com/sn1-sn2-e1-e2-effect-of-solvent/
https://www.chemistrysteps.com/sn1-sn2-e1-e2-effect-of-solvent/
https://www.quora.com/What-is-the-effect-of-solvent-on-SN2
https://www.unifr.ch/chem/fr/assets/public/PDFWordDocuments/Guide%20for%20crystallization.pdf
https://www.chem.rochester.edu/notvoodoo/pages/reagents.php?page=crystallization
https://www.greenchemindustries.com/entry/183/glycol-ether-de
https://www.bellchem.com/news/category/Glycol+Ether
https://www.bellchem.com/news/category/Glycol+Ether
https://en.wikipedia.org/wiki/Glycol_ethers
https://pubmed.ncbi.nlm.nih.gov/36356633/
https://pubmed.ncbi.nlm.nih.gov/36356633/
https://pubs.acs.org/doi/10.1021/bc049853x
https://pubmed.ncbi.nlm.nih.gov/15546191/
https://www.benchchem.com/product/b1332150#initial-investigations-into-2-2-dimethoxyethanol-as-a-solvent
https://www.benchchem.com/product/b1332150#initial-investigations-into-2-2-dimethoxyethanol-as-a-solvent
https://www.benchchem.com/product/b1332150#initial-investigations-into-2-2-dimethoxyethanol-as-a-solvent
https://www.benchchem.com/product/b1332150#initial-investigations-into-2-2-dimethoxyethanol-as-a-solvent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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